Cas no 854451-65-3 (Ethyl cyclobutanecarbimidate hydrochloride)

• Product Name: Ethyl cyclobutanecarbimidate hydrochloride
• CAS No: 854451-65-3
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD31568160
• CID: 4657389
• PubChem ID: 117689444
• Update Time: 2025-06-09

Ethyl cyclobutanecarbimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl cyclobutanecarbimidate hydrochloride
• ETHYL CYCLOBUTANECARBIMIDATE HCL
• XRTYFGSBCOUVOP-UHFFFAOYSA-N
• Cyclobutanecarboximidic acid, ethyl ester, -HCl (4CI)
• Cyclobutanecarboximidic acid, ethyl ester, hydrochloride
• Ethyl cyclobutanecarboximidoate hydrochloride
• SCHEMBL16225518
• CS-15320
• CS-B1686
• 854451-65-3
• MFCD31568160
• C13282
• ETHYLCYCLOBUTANECARBIMIDATEHCL
• ethyl cyclobutanecarboximidate;hydrochloride
• AKOS037650792
• Ethyl cyclobutanecarbimidate hydrochloride

• MDL： MFCD31568160
• Inchi： 1S/C7H13NO.ClH/c1-2-9-7(8)6-4-3-5-6;/h6,8H,2-5H2,1H3;1H
• InChI Key： XRTYFGSBCOUVOP-UHFFFAOYSA-N
• SMILES： Cl.N=C(C1CCC1)OCC

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.1

Additional information on Ethyl cyclobutanecarbimidate hydrochloride

Ethyl Cyclobutanecarbimidate Hydrochloride: A Comprehensive Overview

Ethyl cyclobutanecarbimidate hydrochloride, also known by its CAS number 854451-65-3, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of cyclobutane, a four-membered ring structure, and its unique properties make it a valuable tool in various research and industrial applications. In recent years, advancements in synthetic methodologies and its potential therapeutic applications have further highlighted its importance in the scientific community.

The cyclobutane ring in ethyl cyclobutanecarbimidate hydrochloride contributes to its distinct chemical reactivity. Cyclobutane derivatives are known for their strained ring structure, which often leads to unique electronic properties and reactivity patterns. This strain can be harnessed in various chemical transformations, making ethyl cyclobutanecarbimidate hydrochloride a versatile compound in organic synthesis. Recent studies have explored its role as an intermediate in the synthesis of complex molecules, particularly in the development of novel pharmaceutical agents.

Ethyl cyclobutanecarbimidate hydrochloride is also notable for its carbimido group, which plays a crucial role in its chemical behavior. The carbimido group is highly reactive and can participate in nucleophilic substitutions and other transformations. This reactivity has been leveraged in the design of new materials and catalysts. For instance, researchers have investigated its potential as a precursor for the synthesis of advanced polymers with tailored properties.

In terms of pharmacological applications, ethyl cyclobutanecarbimidate hydrochloride has shown promise as a lead compound for drug development. Its ability to interact with biological systems through specific molecular mechanisms has been explored in recent studies. For example, investigations into its bioisosteric relationships have provided insights into how it can be modified to enhance drug efficacy and reduce side effects.

Moreover, the hydrochloride salt form of this compound is advantageous for stability and solubility considerations. Its ability to dissolve readily in polar solvents makes it suitable for use in various laboratory settings and industrial processes. Recent advancements in analytical techniques have allowed for more precise characterization of this compound, ensuring higher quality standards in its production.

Ethyl cyclobutanecarbimidate hydrochloride's role as an intermediate in organic synthesis has been further enhanced by green chemistry principles. Researchers have developed more sustainable methods for its synthesis, reducing waste and improving efficiency. These eco-friendly approaches align with current trends toward environmentally responsible chemical practices.

In conclusion, ethyl cyclobutanecarbimidate hydrochloride (CAS No 854451-65-3) is a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique chemical properties and recent research breakthroughs underscore its significance as a valuable tool for scientists and industries alike.